Cas no 923-06-8 (Bromosuccinic Acid)

Bromosuccinic Acid structure

Product Name:Bromosuccinic Acid

CAS No:923-06-8

MF:C₄H₅BrO₄

MW:196.984101057053

MDL:MFCD00004213

CID:83201

PubChem ID:73557

Update Time:2024-10-26

Bromosuccinic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromosuccinic acid
- Bromobutanedioic acid
- Bromosuccinic Acid
- 2-bromobutanedioic acid
- DL-BroMosuccinic acid
- Monobromosuccinic acid
- NSC 227872
- 2-Bromobutanedioic acid (ACI)
- Butanedioic acid, bromo- (9CI)
- Succinic acid, bromo- (6CI, 7CI, 8CI)
- DL
- Succinic acid, bromo-, (±)-
- AKOS005208711
- SB44933
- DTXSID70870797
- BDBM85471
- Q27144062
- STL280260
- BUTANEDIOIC ACID, 2-BROMO-
- UNII-O3K54IBV7F
- Butanedioic acid, bromo-, (.+/-.)-
- EINECS 213-087-7
- MFCD00153931
- BROMOSUCCINIC ACID DL-FORM [MI]
- InChI=1/C4H5BrO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9)
- O3K54IBV7F
- RS-bromosuccinic acid
- SB45392
- SY063512
- EN300-112307
- NSC-227872
- MFCD00004213
- NSC227872
- Butanedioic acid, bromo-
- BROMOSUCCINIC ACID, (+/-)-
- AI3-52316
- E78200
- W-100294
- CHEBI:73712
- NS00133632
- Succinic acid, bromo-
- SY109366
- L-2-bromosuccinic acid, 4
- BROMOSUCCINIC ACID [MI]
- QQWGVQWAEANRTK-UHFFFAOYSA-
- 2-bromo-2-deoxy-malic acid
- AS-76064
- Bromosuccinic acid, 98%
- DB-057296
- (+-)-bromosuccinic acid
- SCHEMBL180137
- LMFA01090155
- 923-06-8
- MDL： MFCD00004213
- Inchi： 1S/C4H5BrO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9)
- InChI Key： QQWGVQWAEANRTK-UHFFFAOYSA-N
- SMILES： O=C(CC(C(O)=O)Br)O
- BRN： 1723556

Computed Properties

Exact Mass: 195.93700
Monoisotopic Mass: 195.93712g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.1
Topological Polar Surface Area: 74.6Å²

Experimental Properties

Color/Form: White crystalline powder.
Density: 2.022
Melting Point: 161-163 °C (lit.)
Boiling Point: 255 ºC
Flash Point: 108 ºC
Refractive Index: 1.4620 (estimate)
Solubility: Insoluble in ether.
PSA: 74.60000
LogP: 0.30920
Solubility: Soluble in water and ethanol.
Merck: 14,1437

Bromosuccinic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：1759
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Safety Term：8
Packing Group：III
Risk Phrases：R36/37/38
HazardClass：8
PackingGroup：III

Bromosuccinic Acid Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B106958-25g	Bromosuccinic Acid	923-06-8	96%	25g	¥850.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B106958-5g	Bromosuccinic Acid	923-06-8	96%	5g	¥212.90	2023-09-04
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Bromosuccinic Acid Production Method

Production Method 1

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sodium bromide , Sulfuric acid Solvents: Water ; 2 h, 0 °C; 2 h, rt

Reference

: Preparation of rust inhibitor 2-(1,3-benzothiazol-2-ylthio)succinic acid

, China, , ,

Production Method 2

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium bromide Solvents: Water ; 1 h, cooled; 2 h, cooled
1.2 Reagents: Urea

Reference

: Hyperbranched polystyrene via click reaction of AB2 macromonomer

Kong, Li-zhi; Sun, Miao; Pan, Cai-yuan, Gaofenzi Tongbao, 2010, (6), 71-74

Production Method 3

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sodium bromide , Sulfuric acid Solvents: Water

Reference

: Synthesis and characterization of 4-(2-benzyloxy ethoxycarbonyl)-2-oxetanone

Wang, Liang; Jia, Xiao-Hua; Yuan, Zhi, Gaodeng Xuexiao Huaxue Xuebao, 2005, 26(9), 1650-1652

Production Method 4

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sulfuric acid , Potassium bromide Solvents: Water ; 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 0 °C; 2 h, 0 °C

Reference

: Hyperbranched amide hydrate kinetic inhibitor for hydrate formation in oil-gas-water three-phase systems, oil-water or gas-water two-phase systems

, China, , ,

Production Method 5

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Bromobenzene

Reference

: Prodrug of poly (β-malic acid)-hydroxycamptothecin polymer: preparation, characterization and biological evaluation

Qiao, You-bei; Zhang, Hai-tao; Li, Fei; Li, Wei; Duan, Xiao; et al, Xiandai Shengwuyixue Jinzhan, 2012, 12(17), 3253-3258

Production Method 6

923-06-8

Reaction Conditions

Reference

: Synthesis of β-halo acids by radiation

Albarran, G.; Negroen-Mendoza, A., Radiation Physics and Chemistry, 1995, 46(4-6), 541-4

Production Method 7

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrate , Sulfuric acid , Potassium bromide Solvents: Water ; cooled; 2 h, cooled

Reference

: Hyperbranched amide hydrate kinetic inhibitor and preparation and application thereof

, World Intellectual Property Organization, , ,

Production Method 8

617-45-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sodium bromide , Sulfuric acid Solvents: Water ; 2 h, 5 °C

Reference

: Cell uptake and biocompatibility of nanoparticles prepared from poly(benzyl malate) (Co)polymers obtained through chemical and enzymatic polymerization in human HepaRG cells and primary macrophages

Casajus, Hubert; Saba, Saad; Vlach, Manuel; Vene, Elise; Ribault, Catherine; et al, Polymers (Basel, 2018, 10(11),

Production Method 9

1783-96-6

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium bromide Solvents: Water ; -5 °C; 3 h, 0 °C

Reference

: Site-Selective Conversion of Azido Groups at Carbonyl α-Positions to Diazo Groups in Diazido and Triazido Compounds

Yokoi, Taiki; Tanimoto, Hiroki ; Ueda, Tomomi; Morimoto, Tsumoru; Kakiuchi, Kiyomi, Journal of Organic Chemistry, 2018, 83(19), 12103-12121

Production Method 10

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sodium bromide , Sulfuric acid ; 5 °C

Reference

: Organic nanoparticles containing a metal-bis(dithiolene) complex for photothermal release of active agents

, France, , ,

Production Method 11

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium bromide Solvents: Water ; rt → 0 °C; < 0 °C; 2 h, < 0 °C

Reference

: Diphosphonic acid compound, preparation method and application thereof

, China, , ,

Production Method 12

56-84-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sodium bromide , Sulfuric acid Solvents: Water ; 2 h, cooled; 1.5 h, rt
1.2 Reagents: Urea

Reference

: Tumor-Targeting, pH-Responsive, and Stable Unimolecular Micelles as Drug Nanocarriers for Targeted Cancer Therapy

Yang, Xiaoqiang; Grailer, Jamison J.; Pilla, Srikanth; Steeber, Douglas A.; Gong, Shaoqin, Bioconjugate Chemistry, 2010, 21(3), 496-504

Production Method 13

617-45-8

923-06-8

Reaction Conditions

Reference

: Synthesis, degradability, and cell affinity of poly(DL-lactide-co-RS-hydroxyethyl-β-malolactonate)

Wang, Liang; Jia, Xiaohua; Chen, Yongsheng; Che, Yongzhe; Yuan, Zhi, Journal of Biomedical Materials Research, 2008, (2), 459-469

Production Method 14

110-15-6

923-06-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium bromide

Reference

: Block and Star Block Copolymers by Mechanism Transformation. 7. Synthesis of Polytetrahydrofuran/Poly(1,3-dioxepane)/Polystyrene ABC Miktoarm Star Copolymers by Combination of CROP and ATRP

Feng, Xiao-Shuang; Pan, Cai-Yuan, Macromolecules, 2002, 35(6), 2084-2089

Production Method 15

617-45-8

923-06-8

Reaction Conditions

1.1 Reagents: Sodium bromide , Sulfuric acid Solvents: Water ; 4 °C

Reference

: Drug and pharmaceutical (bio)polymer composition for the treatment of lesions of the nervous system, and fractions enriched in heparan sulfate

, United States, , ,

Production Method 16

923-06-8

Reaction Conditions

Reference

: Substitution reaction of optically active halogenated organic compounds with anion exchange resins

Urata, Yoshikiyo; Yamada, Ryuichi; Kanatsuka, Bunya, Memoirs of the Defense Academy, 1967, 7(3), 1215-23

Bromosuccinic Acid Raw materials

Bromosuccinic Acid Preparation Products

Bromosuccinic Acid (923-06-8)

Bromosuccinic Acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:923-06-8)Bromosuccinic Acid

Order Number:A844190

Stock Status:in Stock

Quantity:100.0g/250.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:02

Price ($):329.0/658.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:923-06-8)溴代丁二酸

Order Number:LE2468581

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

Price ($):discuss personally

Email:18501500038@163.com

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3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Related Categories

923-06-8 (Bromosuccinic Acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:923-06-8)Bromosuccinic Acid

Purity:99%/99%

Quantity:100.0g/250.0g

Price ($):329.0/658.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:923-06-8)溴代丁二酸

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry